Cas no 2137844-33-6 (2-bromo-N-(2-methoxycyclobutyl)acetamide)

• Product Name: 2-bromo-N-(2-methoxycyclobutyl)acetamide
• CAS No: 2137844-33-6
• MF: C₇H₁₂BrNO₂
• MW: 222.079681396484
• CID: 6329941
• PubChem ID: 165458207
• Update Time: 2025-06-14

2-bromo-N-(2-methoxycyclobutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-741706
• 2-bromo-N-(2-methoxycyclobutyl)acetamide
• 2137844-33-6

• Inchi： 1S/C7H12BrNO2/c1-11-6-3-2-5(6)9-7(10)4-8/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： NHJLYYWXSJBWFI-UHFFFAOYSA-N
• SMILES： BrCC(NC1CCC1OC)=O

Computed Properties

• Exact Mass: 221.00514g/mol
• Monoisotopic Mass: 221.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-bromo-N-(2-methoxycyclobutyl)acetamide

Exploring the Chemical Properties and Applications of 2-Bromo-N-(2-methoxycyclobutyl)acetamide (CAS No. 2137844-33-6)

In the ever-evolving field of organic chemistry, 2-bromo-N-(2-methoxycyclobutyl)acetamide (CAS No. 2137844-33-6) has emerged as a compound of significant interest. This molecule, characterized by its unique bromoacetamide moiety and methoxycyclobutyl group, offers a versatile scaffold for synthetic applications. Researchers are increasingly focusing on its potential in pharmaceutical intermediates, agrochemical development, and material science, aligning with current trends in sustainable chemistry and precision synthesis.

The structural features of 2-bromo-N-(2-methoxycyclobutyl)acetamide make it a valuable building block in heterocyclic compound synthesis. Its bromo substituent enables nucleophilic substitution reactions, while the methoxycyclobutyl ring introduces steric and electronic effects that influence reactivity. Recent studies highlight its utility in constructing bioactive molecules, particularly in the design of kinase inhibitors and GPCR modulators, addressing growing demand for targeted therapies in oncology and CNS disorders.

From a green chemistry perspective, the synthesis and applications of CAS 2137844-33-6 are being reevaluated to minimize environmental impact. Innovations in catalytic processes and solvent-free reactions are being explored to improve the compound's sustainability profile. This aligns with the pharmaceutical industry's push toward atom economy and waste reduction, topics frequently searched in academic and industrial databases.

Analytical characterization of 2-bromo-N-(2-methoxycyclobutyl)acetamide reveals distinct spectral signatures. The NMR spectrum typically shows characteristic peaks for the cyclobutyl proton (δ 3.5–4.0 ppm) and bromomethyl group (δ 3.8–4.2 ppm), while mass spectrometry confirms the molecular ion cluster pattern expected for a bromine-containing compound. These analytical data are crucial for quality control in contract manufacturing organizations (CMOs) producing this intermediate at scale.

In material science applications, the 2-methoxycyclobutyl moiety of CAS 2137844-33-6 contributes to the development of advanced polymers with tailored thermal properties. The compound's ability to participate in radical polymerization and crosslinking reactions makes it relevant for creating high-performance coatings and adhesives, addressing industry needs for more durable materials in extreme environments.

Storage and handling recommendations for 2-bromo-N-(2-methoxycyclobutyl)acetamide emphasize protection from moisture and light, with optimal stability observed at temperatures below -20°C in amber glass containers. These precautions maintain the compound's reactivity for critical steps in multi-step synthesis workflows, a frequent concern for medicinal chemists searching for stable intermediates.

The commercial availability of CAS 2137844-33-6 through specialty chemical suppliers has expanded in recent years, reflecting growing demand. Pricing trends indicate this fine chemical occupies a mid-range position among brominated acetamide derivatives, making it accessible for both academic research and industrial applications. Suppliers often provide custom synthesis options to meet specific purity requirements (typically >95% by HPLC).

Future research directions for 2-bromo-N-(2-methoxycyclobutyl)acetamide may explore its potential in click chemistry applications or as a precursor for fluorinated analogs, both areas of intense current investigation. The compound's balanced lipophilicity (predicted logP ≈ 1.2) and molecular weight (236.09 g/mol) suggest possible utility in proteolysis-targeting chimera (PROTAC) development, a hot topic in drug discovery circles.